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Compound of Interest

Compound Name: Direct red 239

Cat. No.: B12366353

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential uses of Direct Red 239 in
material science research, focusing on its properties as a reactive azo dye. The information is
intended to guide researchers in exploring its incorporation into functional materials.

Introduction

Direct Red 239, also known as Reactive Red 239, is a water-soluble anionic diazo dye. Its
chemical structure contains reactive groups, specifically a monochlorotriazine and a vinyl
sulfone group, which allow it to form covalent bonds with substrates containing hydroxyl (-OH)
or amine (-NH2) groups.[1] This reactive nature makes it a candidate for the permanent
incorporation into various materials to impart color and potentially other functionalities.
Traditionally used for dyeing cellulosic fibers like cotton, its application can be extended to the
creation of novel functional materials.[2]

Physicochemical and Safety Data

A summary of the key properties and safety information for Direct Red 239 is provided below.

Table 1: Physicochemical Properties of Direct Red 239
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Property Value Reference
C.l. Direct Red 239, Reactive

Synonyms
Red 239
60202-35-9 / 89157-03-9 (for

CAS Number

Reactive Red 239)

Molecular Formula

Ca1H24NsNasO15Sa

Appearance

Red-brown powder

[3]

Solubility

Soluble in water

[1]

Reactive Groups

Monochlorotriazine, Vinyl

sulfone

[1]

Table 2: Safety and Handling Information for Direct Red 239
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Hazard Precaution Reference

Wear appropriate protective
eyeglasses or chemical safety
o goggles. In case of contact,
Eye Irritation ) ) ) [3]
immediately flush eyes with
plenty of water for at least 15

minutes.

Wear appropriate protective
o gloves. In case of contact,
Skin Irritation o [3]
flush skin with plenty of soap

and water.

Avoid generating dust. Use
) with adequate ventilation or in
Inhalation ) [3]
a chemical fume hood. If

inhaled, remove to fresh air.

Harmful if swallowed. If
Ingestion conscious, give 2-4 cupfuls of [3]

milk or water.

Store in a cool, dry place in a
Storage _ . [2]
tightly sealed container.

Applications in Material Science

The ability of Direct Red 239 to form stable covalent bonds opens up possibilities for its use in
creating functional materials where the dye's chromophoric properties are permanently
integrated.

Functional Polymers

Direct Red 239 can be incorporated into polymers possessing nucleophilic groups (e.g.,
hydroxyl, amine) to create colored or photoactive polymeric materials. The covalent bonding
prevents leaching of the dye, which is crucial for applications requiring long-term stability.

Dye-Doped Nanoparticles
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The dye can be entrapped within or covalently bonded to the surface of nanopatrticles, such as
silica nanoparticles, to create brightly colored and stable nano-probes for imaging or sensing
applications.

Experimental Protocols

The following are detailed protocols for the incorporation of Direct Red 239 into different
material matrices.

Protocol for Covalent Immobilization of Direct Red 239
onto a Hydroxyl-Functionalized Polymer Surface

This protocol describes a general procedure for covalently attaching Direct Red 239 to a
polymer substrate containing hydroxyl groups (e.g., polyvinyl alcohol, cellulose films).

Materials:

Direct Red 239

e Hydroxyl-functionalized polymer substrate
e Sodium chloride (NaCl)

e Sodium carbonate (Naz2COs)

e Deionized water

o Ethanol

» Reaction vessel

e Magnetic stirrer and heat plate

e pH meter

Procedure:
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o Substrate Preparation: Clean the polymer substrate by sonicating in ethanol for 15 minutes,
followed by rinsing with deionized water.

» Dye Bath Preparation: Prepare a 1% (w/v) stock solution of Direct Red 239 in deionized
water. In a reaction vessel, prepare the dyeing solution by diluting the stock solution to the
desired concentration (e.g., 0.1% w/v).

e Dyeing Process:

[e]

Immerse the polymer substrate in the dye solution.

o Add sodium chloride to the solution (e.g., 20 g/L) and stir for 30 minutes at room
temperature. This promotes the adsorption of the dye onto the substrate.

o Increase the temperature of the dye bath to 60-80°C.

o Add sodium carbonate to the solution to raise the pH to approximately 10-11. This initiates
the covalent bonding reaction.

o Maintain the reaction at this temperature for 1-2 hours with continuous stirring.
e Washing:

o Remove the substrate from the dye bath and rinse thoroughly with cold deionized water to
remove any unfixed dye.

o Wash the substrate with a hot solution of 1% (w/v) soap or surfactant at 90°C for 15
minutes.

o Rinse again with hot and then cold deionized water until the rinsing water is clear.

e Drying: Dry the functionalized polymer substrate in an oven at 60°C or under vacuum.

Diagram of Experimental Workflow:
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Covalent immobilization workflow.
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Protocol for the Synthesis of Direct Red 239-Doped
Silica Nanoparticles

This protocol outlines a modified Stober method for encapsulating Direct Red 239 within a
silica matrix to form fluorescent nanopatrticles.

Materials:

Direct Red 239

o Tetraethyl orthosilicate (TEOS)

e (3-Aminopropyl)triethoxysilane (APTES)
e Ammonium hydroxide (NH4OH, 28-30%)
o Ethanol (absolute)

» Deionized water

e Centrifuge

 Ultrasonicator

Procedure:

» Surface Modification of Dye (optional but recommended): To enhance covalent incorporation,
the dye can be pre-reacted with APTES.

o Dissolve Direct Red 239 in anhydrous DMF.

o Add a molar excess of APTES and stir at room temperature for 24 hours under an inert
atmosphere.

o Remove the solvent under vacuum to obtain the APTES-modified dye.

¢ Nanoparticle Synthesis:
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[e]

In a flask, mix ethanol, deionized water, and ammonium hydroxide. Stir vigorously.

o

Add the APTES-modified Direct Red 239 (or the unmodified dye) to the solution and
sonicate for 15 minutes to ensure good dispersion.

o

While stirring, rapidly add TEOS to the solution.

[¢]

Allow the reaction to proceed for 12-24 hours at room temperature with continuous stirring.

 Purification:
o Collect the nanoparticles by centrifugation (e.g., 10,000 rpm for 20 minutes).
o Discard the supernatant and resuspend the nanoparticle pellet in ethanol.

o Repeat the centrifugation and resuspension steps three times with ethanol and twice with
deionized water to remove unreacted precursors and free dye.

o Storage: Store the purified dye-doped silica nanopatrticles dispersed in deionized water or
ethanol at 4°C.

Diagram of Synthesis Workflow:
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Dye Modification (Optional)

React Direct Red 239 with APTES
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Dye-doped silica nanopatrticle synthesis.
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Potential Signhaling Pathways and Logical
Relationships

In the context of material science, "signaling pathways" can be interpreted as the logical
sequence of interactions leading to the desired material property. For a sensor application, this
would involve the interaction of an analyte with the dye, leading to a detectable signal.

Diagram of a Hypothetical Sensing Mechanism:

Change in
Analyte-!)ye Optical Property Signal Detection
Interaction
(e.g., Color, Fluorescence)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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